Cas no 18372-11-7 (21H,23H-Porphine-2,7,13,18-tetrapropanoicacid, 3,8,12,17-tetramethyl-)

• Product Name: 21H,23H-Porphine-2,7,13,18-tetrapropanoicacid, 3,8,12,17-tetramethyl-
• CAS No: 18372-11-7
• MF: C₃₆H₃₈N₄O₈
• MW: 654.708929538727
• CID: 211753
• PubChem ID: 167711
• Update Time: 2025-04-19

21H,23H-Porphine-2,7,13,18-tetrapropanoicacid, 3,8,12,17-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• 21H,23H-Porphine-2,7,13,18-tetrapropanoicacid, 3,8,12,17-tetramethyl-
• 3,8,12,17-tetramethyl-21H,23H-Porphine-2,7,13,18-tetrapropanoic acid
• 3-[7,13,18-tris(2-carboxyethyl)-3,8,12,17-tetramethyl-21,24-dihydroporphyrin-2-yl]propanoic acid
• 3,3',3'',3'''-(3,8,12,17-tetramethylporphyrin-2,7,13,18-tetrayl)tetrapropanoic acid
• Coproporphyrin IV
• 3,7,12,18-Tetramethyl-21H,23H-porphyrin-2,8,13,17-tetrapropionic acid
• 21H,23H-Porphine-2,7,13,18-tetrapropanoic acid, 3,8,12,17-tetramethyl-
• SCHEMBL3765600
• DTXSID50864831
• 18372-11-7

• Inchi： 1S/C36H38N4O8/c1-17-21(5-9-33(41)42)29-14-27-19(3)23(7-11-35(45)46)31(39-27)16-32-24(8-12-36(47)48)20(4)28(40-32)15-30-22(6-10-34(43)44)18(2)26(38-30)13-25(17)37-29/h13-16,39-40H,5-12H2,1-4H3,(H,41,42)(H,43,44)(H,45,46)(H,47,48)/b25-13-,26-13-,27-14-,28-15-,29-14-,30-15-,31-16-,32-16-
• InChI Key： POHWJGRQLRWYGL-UJJXFSCMSA-N
• SMILES： OC(CCC1C(C)=C2C=C3C(CCC(=O)O)=C(C)C(C=C4C(C)=C(CCC(=O)O)C(C=C5C(C)=C(CCC(=O)O)C(=CC=1N2)N5)=N4)=N3)=O |t:8,19,30,40|

Computed Properties

• Exact Mass: 652.25348
• Monoisotopic Mass: 654.26896418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 48
• Rotatable Bond Count: 12
• Complexity: 1080
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 207Ų

Experimental Properties

• PSA: 200.76